Cas no 130189-80-9 (Benzoic acid, 3-chloro-2-nitro-, 1-methylethyl ester)

Benzoic acid, 3-chloro-2-nitro-, 1-methylethyl ester structure
130189-80-9 structure
Product Name:Benzoic acid, 3-chloro-2-nitro-, 1-methylethyl ester
CAS No:130189-80-9
MF:C10H10ClNO4
MW:243.643702030182
CID:1225492
Update Time:2024-08-05

Benzoic acid, 3-chloro-2-nitro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-chloro-2-nitro-, 1-methylethyl ester
    • Inchi: 1S/C10H10ClNO4/c1-6(2)16-10(13)7-4-3-5-8(11)9(7)12(14)15/h3-6H,1-2H3
    • InChI Key: IJYYPMGWEHVRET-UHFFFAOYSA-N
    • SMILES: C(OC(C)C)(=O)C1=CC=CC(Cl)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 243.0299

Experimental Properties

  • Density: 1.320±0.06 g/cm3(Predicted)
  • Boiling Point: 329.2±22.0 °C(Predicted)
  • PSA: 69.44
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